Cas no 941267-49-8 (5-(benzylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(benzylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile
• CAS No: 941267-49-8
• MF: C₂₁H₂₀N₄O₄S
• MW: 424.472903251648
• CID: 5429788
• Update Time: 2025-06-30

5-(benzylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(benzylamino)-2-(4-morpholin-4-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• 5-(benzylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C21H20N4O4S/c22-14-19-21(23-15-16-4-2-1-3-5-16)29-20(24-19)17-6-8-18(9-7-17)30(26,27)25-10-12-28-13-11-25/h1-9,23H,10-13,15H2
• InChI Key： QOWGZWGSDNOYPN-UHFFFAOYSA-N
• SMILES： O1C(NCC2=CC=CC=C2)=C(C#N)N=C1C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Additional information on 5-(benzylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

Introduction to 5-(benzylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile (CAS No. 941267-49-8)

The compound 5-(benzylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile, identified by the CAS number 941267-49-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound combines a nitrile group with a benzylamino substituent, linked to a phenyl ring that is further functionalized with a morpholine-4-sulfonyl moiety. The structural arrangement of these functional groups imparts unique chemical and biological properties, making it a promising candidate for various pharmaceutical applications.

Recent studies in the domain of drug discovery have highlighted the importance of oxazole derivatives due to their broad spectrum of biological activities. The oxazole core, characterized by a five-membered ring containing two oxygen atoms, is known for its role in antimicrobial, anti-inflammatory, and anticancer therapies. In particular, the incorporation of sulfonyl groups into aromatic rings has been demonstrated to enhance binding affinity to biological targets, thereby improving therapeutic efficacy. The presence of both benzylamino and morpholine-4-sulfonyl substituents in 5-(benzylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile suggests potential interactions with enzymes and receptors involved in critical metabolic pathways.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes implicated in diseases such as cancer and inflammation. The morpholine-4-sulfonyl group, in particular, has been extensively studied for its ability to modulate enzyme activity by serving as a hydrogen bond acceptor or metal chelator. This property is particularly relevant in the context of kinases and proteases, which are often overexpressed in pathological conditions. Preliminary computational studies have indicated that 5-(benzylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile may exhibit high binding affinity to such targets, making it a valuable scaffold for further derivatization.

The nitrile group at the 4-position of the oxazole ring adds another layer of functionality that can be exploited for drug design. Nitriles are known for their ability to engage in hydrogen bonding and hydrophobic interactions, which can be critical for achieving optimal receptor binding. Additionally, the nitrile functionality can undergo various chemical transformations, such as hydrolysis or reduction, allowing for the synthesis of analogs with tailored properties. This versatility makes 5-(benzylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile an attractive building block for medicinal chemists seeking to develop novel therapeutics.

In light of recent advancements in structure-based drug design, the three-dimensional conformation of this compound has been scrutinized using molecular modeling techniques. These studies have revealed that the benzylamino group and morpholine-4-sulfonyl moiety adopt specific orientations that optimize interactions with potential biological targets. For instance, the sulfonyl group may engage in electrostatic interactions with negatively charged residues on an enzyme surface, while the benzylamino group could form hydrophobic pockets or participate in π-stacking interactions. Such insights are crucial for guiding synthetic modifications aimed at improving pharmacokinetic profiles and reducing off-target effects.

The synthesis of 5-(benzylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile involves multiple steps that highlight the ingenuity of modern synthetic methodologies. The construction of the oxazole ring typically employs cyclocondensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization at the 2-position and 4-position involves selective halogenation followed by nucleophilic substitution or other transformation strategies. The introduction of the morpholine sulfonamide group requires careful handling to ensure regioselectivity and high yield. Each step has been optimized to minimize side reactions and maximize purity, ensuring that researchers working with this compound obtain reliable results.

Current research efforts are focused on evaluating the biological activity of 5-(benzylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile across multiple disease models. In vitro assays have shown promising preliminary results regarding its inhibitory effects on certain kinases and proteases. These findings are supported by cell-based assays demonstrating modulation of signaling pathways associated with cancer progression and inflammation. While further studies are needed to fully elucidate its mechanism of action and therapeutic potential, these early successes underscore its significance as a lead compound for drug development.

The compound's structural features also make it amenable to prodrug strategies designed to enhance bioavailability or targeted delivery. For example, derivatization at the benzylamino position could introduce solubilizing groups or linkers that improve oral absorption or tissue penetration. Similarly, modifications around the morpholine sulfonamide moiety might enable conjugation with targeting ligands for site-specific delivery systems. Such approaches are increasingly important in precision medicine, where tailored therapeutic agents can minimize systemic exposure while maximizing therapeutic effect.

In conclusion,5-(benzylamino)-2-4-(morpholine - 4 - sulfonyl)phenyl - 1 , 3 - oxazole - 4 - carbonitrile (CAS No . 941267 - 49 - 8 ) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceuticals . Its unique combination of functional groups , coupled with promising preliminary biological data , positions it as a valuable asset in medicinal chemistry research . As investigations continue into its full potential , this compound is poised to contribute significantly to advancements in therapeutic development across multiple disease areas .